Cas no 855388-71-5 (2-(4-ethylphenyl)propan-1-amine)

2-(4-ethylphenyl)propan-1-amine structure
855388-71-5 structure
Product Name:2-(4-ethylphenyl)propan-1-amine
CAS No:855388-71-5
MF:C11H17N
MW:163.259382963181
CID:717391
PubChem ID:43316821
Update Time:2023-11-27

2-(4-ethylphenyl)propan-1-amine Chemical and Physical Properties

Names and Identifiers

    • Benzeneethanamine,4-ethyl-b-methyl-
    • Phenethylamine, p-ethyl--bta--methyl- (5CI)
    • Phenethylamine, p-ethyl--bta--methyl- (5CI)
    • Benzeneethanamine, 4-ethyl-β-methyl-
    • 2-(4-ethylphenyl)propan-1-amine
    • Inchi: 1S/C11H17N/c1-3-10-4-6-11(7-5-10)9(2)8-12/h4-7,9H,3,8,12H2,1-2H3
    • InChI Key: HJUNOJCYTKLCKV-UHFFFAOYSA-N
    • SMILES: C(N)C(C1=CC=C(CC)C=C1)C

Computed Properties

  • Exact Mass: 163.136
  • Monoisotopic Mass: 163.136
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 3
  • Complexity: 114
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 26A^2

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